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Compound of Interest

Compound Name: Lycopsamine N-oxide-d7

Cat. No.: B15560125

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lycopsamine N-oxide-d7 is the deuterated form of Lycopsamine N-oxide, a naturally
occurring pyrrolizidine alkaloid (PA) found in various plant species, particularly from the
Boraginaceae family. Due to the potential hepatotoxicity of PAs, accurate quantification in food,
herbal products, and biological matrices is crucial for safety assessment. Lycopsamine N-
oxide-d7 serves as an invaluable internal standard for analytical methods, primarily in liquid
chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate and precise
guantification of the parent compound. Its chemical and physical properties closely mimic those
of the unlabeled analyte, allowing it to compensate for variations during sample preparation

and analysis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Lycopsamine N-oxide and its
deuterated analog are presented below.
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Property Lycopsamine N-oxide Lycopsamine N-oxide-d7
Molecular Formula C15H25NOe C15H18D7NOs
Molecular Weight 315.36 g/mol 322.41 g/mol
CAS Number 95462-15-0 Not available
Appearance White to off-white solid Not specified
Solubility Soluble in methanol, ethanol, Not specified
and water
Storage Temperature -20°C Not specified

Synthesis of Lycopsamine N-oxide

A detailed experimental protocol for the synthesis of Lycopsamine N-oxide-d7 is not readily
available in the public domain. However, the synthesis of the unlabeled Lycopsamine N-oxide
is well-documented and involves a two-step process: the synthesis of the parent alkaloid,
Lycopsamine, followed by its N-oxidation. The introduction of deuterium labels would typically
be performed on a precursor molecule during the synthesis of Lycopsamine.

Experimental Protocol: Synthesis of Lycopsamine N-
oxide

Step 1: Synthesis of Lycopsamine

The synthesis of Lycopsamine involves the esterification of the necine base, (-)-retronecine,
with a protected form of the necic acid, (-)-viridifloric acid, followed by deprotection.

» Protection of (-)-Viridifloric Acid:
o Dissolve (-)-viridifloric acid in a mixture of acetone and 2,2-dimethoxypropane.
o Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

o Stir the reaction at room temperature and monitor its completion using thin-layer

chromatography (TLC).
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o Quench the reaction with a mild base (e.g., sodium bicarbonate).

o Extract the protected acid with an organic solvent and purify it using column
chromatography.

« Esterification with (-)-Retronecine:

o Dissolve the protected (-)-viridifloric acid, (-)-retronecine, and a coupling agent such as
dicyclohexylcarbodiimide (DCC) along with a catalyst like 4-dimethylaminopyridine
(DMAP) in an anhydrous aprotic solvent (e.g., dichloromethane).

o Stir the reaction mixture at room temperature until completion, monitoring by TLC.
o Filter the reaction mixture to remove the dicyclohexylurea byproduct.
o Wash the filtrate with agueous acid and brine, then dry it over anhydrous sodium sulfate.

o Concentrate the organic layer and purify the crude product by column chromatography to
obtain protected Lycopsamine.

o Deprotection to Yield Lycopsamine:

o Dissolve the protected Lycopsamine in methanol.

o Add an aqueous acid (e.qg., dilute HCI or acetic acid) and stir at room temperature.

o Monitor the reaction by TLC until completion.

o Neutralize the reaction mixture with a mild base.

o Remove the solvent under reduced pressure.

o Purify the resulting Lycopsamine by column chromatography or recrystallization.
Step 2: N-Oxidation of Lycopsamine

o Dissolve Lycopsamine in an appropriate solvent (e.g., dichloromethane for m-CPBA or
methanol for H202).
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Cool the solution to 0°C.

Add the oxidizing agent (e.g., meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen
peroxide (H202)) portion-wise.

Stir the reaction at 0°C and allow it to slowly warm to room temperature, monitoring by TLC.

Upon completion, quench the excess oxidizing agent (e.g., with sodium thiosulfate for H20:2
or sodium sulfite for m-CPBA).

Remove the solvent and purify the crude Lycopsamine N-oxide by column chromatography
or recrystallization.
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e To cite this document: BenchChem. [Lycopsamine N-oxide-d7: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560125/docs#lycopsamine-n-oxide-d7-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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